1-(2-fluorophenyl)-4-{1-[3-(3-methylphenoxy)propyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one

• IUPAC Name: 1-(2-fluorophenyl)-4-[1-[3-(3-methylphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C27H26FN3O2/c1-19-8-6-9-21(16-19)33-15-7-14-30-25-13-5-3-11-23(25)29-27(30)20-17-26(32)31(18-20)24-12-4-2-10-22(24)28/h2-6,8-13,16,20H,7,14-15,17-18H2,1H3
• InChI Key: GQKFENQCMSOLDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=CC=C5F
• Molecular Formula: C27H26FN3O2
• Molecular Weight: 443.5 g/mol

Description

This compound is a complex organic molecule with multiple functional groups, including a fluorophenyl group, a benzimidazole group, and a pyrrolidinone group. These groups are common in many pharmaceuticals and could potentially have various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzimidazole and pyrrolidinone groups would likely contribute to the compound’s rigidity, while the fluorophenyl group could influence its polarity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its electronegativity and polarity.

Scientific Research Applications

Fluorescent Properties for Biomarker and Sensor Applications

One of the notable applications of compounds similar to 1-(2-fluorophenyl)-4-{1-[3-(3-methylphenoxy)propyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one lies in their fluorescent properties. Research has shown that imidazo[1,2-a]pyridines and pyrimidines, which share structural motifs with the compound , are important organic fluorophores. These compounds have been investigated for their potential as biomarkers and photochemical sensors. The influence of substituents on their luminescent properties has been a significant area of study, revealing that modifications in the heterocycle and phenyl rings can enhance fluorescence intensity. Such enhancements make these compounds valuable in applications requiring sensitive detection and signaling mechanisms (Velázquez-Olvera et al., 2012).

Anticancer Agent Development

Another critical area of application is in the development of anticancer agents. Benzimidazole carboxamide derivatives, closely related to the chemical structure in focus, have been developed as poly(ADP-ribose) polymerase (PARP) inhibitors with high enzyme and cellular potency. These compounds have demonstrated significant oral bioavailability, the ability to cross the blood-brain barrier, and effective distribution into tumor tissue. Their efficacy in cancer treatment, particularly in combination with other chemotherapeutic agents, positions compounds with similar chemical frameworks as promising candidates for future oncology therapies (Penning et al., 2010).

High-Performance Polymers

The synthesis and characterization of high-performance polymers is another area where compounds of this nature find application. Research into imide-aryl ether benzothiazole copolymers, for instance, has demonstrated the potential of such chemical frameworks in creating materials with superior mechanical properties, thermal stability, and low thermal expansion coefficients. These attributes make them suitable for various industrial and technological applications, including aerospace, electronics, and materials science (Hedrick, 1990).

Novel Fluorescent Materials

The development of novel fluorescent materials for environmental and biological sensing is another significant application. Compounds with the ability to selectively discriminate between different types of thiols have been designed using similar structural principles. These materials show high selectivity and sensitivity, making them useful in detecting and quantifying substances in various samples, including water, which is crucial for environmental monitoring and public health (Wang et al., 2012).

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further developed and optimized for use in various therapeutic areas.

Mechanism of Action

Target of Action

Similar compounds have been known to interact withPoly [ADP-ribose] polymerase 1 . This enzyme plays a crucial role in DNA repair and programmed cell death.

Biochemical Pathways

Given the potential target, it may influenceDNA repair pathways and processes related to programmed cell death .

Result of Action

Based on its potential target, it could influenceDNA repair mechanisms and cell death processes .